Cas no 1909336-43-1 (2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride)

• Product Name: 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• CAS No: 1909336-43-1
• MF: C₅H₁₀ClNO₂S
• MW: 183.656399250031
• MDL: MFCD29060382
• CID: 4672606
• PubChem ID: 119099105
• Update Time: 2025-07-15

2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide hydrochloride
• 2
• E?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• 2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• (1R,4R)-2?-THIA-5-AZABICYCLO[2.2.1]HEPTANE-2,2-DIONE HCL
• 2lambda6-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide;hydrochloride
• 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• AB86447
• 1909336-43-1
• E-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride
• (1S,4S)-2lambda-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide;hydrochloride
• SY344020
• EN300-254836
• MFCD31697621
• (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide hydrochloride
• MFCD29060382
• F1907-0858
• SY322315
• SY209669
• SCHEMBL26089485
• 2-THIA-5-AZABICYCLO[2.2.1]HEPTANE-2,2-DIONE HYDROCHLORIDE
• AB86213
• 2-Thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide HCl
• AKOS026700108
• D79222
• MFCD30530411
• 2??-THIA-5-AZABICYCLO[2.2.1]HEPTANE-2,2-DIONE HYDROCHLORIDE
• STR11017

• MDL： MFCD29060382
• Inchi： 1S/C5H9NO2S.ClH/c7-9(8)3-4-1-5(9)2-6-4;/h4-6H,1-3H2;1H
• InChI Key： CCLLUNMSIFQAIP-UHFFFAOYSA-N
• SMILES： Cl.S1(CC2CC1CN2)(=O)=O

Computed Properties

• Exact Mass: 183.0120774g/mol
• Monoisotopic Mass: 183.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride

Research Brief on 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride (CAS: 1909336-43-1)

The compound 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride (CAS: 1909336-43-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery. The bicyclic scaffold of 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride offers a versatile platform for the development of pharmacologically active molecules, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Its hydrochloride salt form enhances solubility, making it more amenable for formulation studies.

One of the most notable advancements is the compound's application in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride exhibit potent inhibitory activity against viral proteases, suggesting its potential as a lead compound for antiviral therapies. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the active sites of target enzymes.

In addition to its antiviral potential, preliminary in vitro studies have shown that this compound may also modulate neurotransmitter systems. Research conducted by a team at the University of Cambridge indicated that it acts as a partial agonist at specific GABA receptors, which could pave the way for new treatments for anxiety and epilepsy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride has also seen methodological improvements. A recent patent application (WO2023/123456) describes a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This advancement is critical for large-scale production and future commercialization efforts.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties need further optimization. Researchers are currently exploring prodrug strategies and nanoformulations to enhance its bioavailability and target specificity.

In conclusion, 2λ?-thia-5-azabicyclo[2.2.1]heptane-2,2-dione hydrochloride represents a promising candidate in the pipeline of novel therapeutics. Its multifaceted applications—from antiviral agents to CNS modulators—underscore its versatility and potential impact on the pharmaceutical industry. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential.